Cas no 1894494-25-7 (4-methyl-3-methylidenepentan-1-amine)

• Product Name: 4-methyl-3-methylidenepentan-1-amine
• CAS No: 1894494-25-7
• MF: C₇H₁₅N
• MW: 113.200701951981
• CID: 6275480
• PubChem ID: 89272348
• Update Time: 2025-10-31

4-methyl-3-methylidenepentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-methylidenepentan-1-amine
• 1894494-25-7
• EN300-1831816
• SCHEMBL14207560

• Inchi： 1S/C7H15N/c1-6(2)7(3)4-5-8/h6H,3-5,8H2,1-2H3
• InChI Key： VRBRGPFNRRZBKG-UHFFFAOYSA-N
• SMILES： NCCC(=C)C(C)C

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-methyl-3-methylidenepentan-1-amine

Introduction to 4-methyl-3-methylidenepentan-1-amine (CAS No. 1894494-25-7)

4-methyl-3-methylidenepentan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1894494-25-7, is a compound of significant interest in the field of pharmaceutical chemistry and organic synthesis. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical research. The presence of both methyl and methylidene functional groups in its molecular structure imparts distinct reactivity and binding properties, making it a valuable candidate for further exploration.

The structural formula of 4-methyl-3-methylidenepentan-1-amine can be represented as follows: CH₃CH(CH₃)C(=CH₂)CH₂CH₂NH₂. This configuration highlights the compound's branched aliphatic backbone with a conjugated system involving the methylidene group at the third carbon position. Such structural features are often exploited in medicinal chemistry to modulate biological activity and enhance pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The methylidene moiety, in particular, has been implicated in various biological interactions due to its ability to participate in hydrogen bonding and π-stacking interactions. These interactions are crucial for the design of small-molecule inhibitors and agonists targeting specific protein receptors or enzymes.

One of the most compelling aspects of 4-methyl-3-methylidenepentan-1-amine is its versatility as a synthetic intermediate. Researchers have leveraged this compound to develop derivatives with enhanced binding affinity and selectivity for therapeutic targets. For instance, studies have demonstrated its utility in constructing analogs of known bioactive molecules, which exhibit improved efficacy and reduced side effects in preclinical models.

Recent advancements in computational chemistry have further accelerated the exploration of 4-methyl-3-methylidenepentan-1-amine. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, have been employed to predict the compound's interactions with biological macromolecules. These studies have provided valuable insights into its potential role in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

The synthesis of 4-methyl-3-methylidenepentan-1-amine presents an intriguing challenge for organic chemists due to the need for precise functional group manipulation. Modern synthetic strategies often involve multi-step pathways that require careful optimization to achieve high yields and purity. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing complex molecular architectures efficiently.

In the context of medicinal chemistry, the methyl groups in 4-methyl-3-methylidenepentan-1-amine play a critical role in determining its physicochemical properties, including solubility and metabolic stability. By strategically modifying these substituents, chemists can fine-tune the compound's behavior within biological systems, thereby enhancing its therapeutic potential.

Current research is also exploring the role of 4-methyl-3-methylidenepentan-1-amine in modulating inflammatory pathways and neurodegenerative diseases. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory effects by interacting with key signaling molecules involved in immune responses. Additionally, their structural similarity to natural products known for neuroprotective properties makes them promising candidates for further investigation.

The future prospects for 4-methyl-3-methylidenepentan-1-amine are vast, with ongoing studies aimed at uncovering new synthetic methodologies and pharmacological applications. As our understanding of molecular interactions continues to evolve, this compound is poised to play a significant role in the next generation of pharmaceutical innovations.

In conclusion,4-methyl-3-methylidenepentan-1-amine (CAS No. 1894494-25-7) represents a fascinating subject of study with broad implications for drug discovery and chemical synthesis. Its unique structural features and potential biological activities make it a cornerstone compound for researchers striving to develop novel therapeutic interventions.